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Compound of Interest

Compound Name: MaleicAnhydride

Cat. No.: B1173083 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the fundamental properties of

maleic anhydride, a versatile and highly reactive chemical intermediate. This document is

intended to serve as a core resource, offering detailed data, experimental protocols, and visual

representations of key processes and reactions relevant to research and development.

Core Properties of Maleic Anhydride
Maleic anhydride (C₄H₂O₃) is a colorless or white crystalline solid with a pungent, acrid odor.[1]

[2] It is the acid anhydride of maleic acid and is a multifunctional chemical intermediate with

wide-ranging applications in the chemical and pharmaceutical industries.[1][3]

Physical and Chemical Properties
The fundamental physical and chemical properties of maleic anhydride are summarized in the

tables below for easy reference and comparison.

Table 1: Physical Properties of Maleic Anhydride
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Property Value References

Molecular Formula C₄H₂O₃ [3]

Molecular Weight 98.06 g/mol [2]

Appearance
Colorless to white crystalline

solid
[1][2]

Odor Acrid, choking, irritating [1][2]

Melting Point 52.8 °C (127.0 °F; 325.9 K) [1][3]

Boiling Point 202 °C (396 °F; 475 K) [1][3]

Density 1.48 g/cm³ [1][3]

Vapor Pressure 0.2 mmHg at 20 °C [4]

Solubility

Soluble in water (hydrolyzes),

acetone, benzene, chloroform,

and other organic solvents.

[5]

Table 2: Chemical and Safety Properties of Maleic Anhydride

Property Value References

CAS Number 108-31-6 [3]

IUPAC Name Furan-2,5-dione [6]

Flash Point 102 °C (215.6 °F) [3]

Autoignition Temperature 470 °C (878 °F) [4]

Lower Explosive Limit 1.4% [4]

Upper Explosive Limit 7.1% [4]

Industrial Synthesis
The primary industrial method for producing maleic anhydride is the vapor-phase oxidation of

n-butane.[6] This process has largely replaced the older method of oxidizing benzene due to
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economic and environmental reasons.[6] The overall reaction for the butane route is:

C₄H₁₀ + 3.5 O₂ → C₄H₂O₃ + 4 H₂O[6]

This reaction is highly exothermic (ΔH = -1236 kJ/mol) and is typically carried out in a fixed-bed

or fluidized-bed reactor using a vanadium-phosphorus-oxide (VPO) catalyst.[6]
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Industrial production workflow of maleic anhydride from n-butane.

Key Reactions and Experimental Protocols
Maleic anhydride's reactivity is centered around its electron-deficient double bond and the

anhydride functionality, making it a valuable substrate in various organic reactions.

Hydrolysis
Maleic anhydride reacts with water to form maleic acid.[6] This reaction is relatively slow at

room temperature but accelerates with heating.

Experimental Protocol: Hydrolysis of Maleic Anhydride

Materials: Maleic anhydride, deionized water.

Procedure:

1. To a round-bottom flask equipped with a magnetic stir bar, add 10.0 g of maleic anhydride.
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2. Slowly add 20 mL of deionized water to the flask while stirring. An exothermic reaction will

occur.

3. Once the initial exotherm subsides, heat the mixture to 50-60 °C with continuous stirring

for 15-20 minutes, or until all the solid has dissolved.

4. Allow the solution to cool to room temperature, and then cool further in an ice bath to

induce crystallization of maleic acid.

5. Collect the maleic acid crystals by vacuum filtration and wash with a small amount of cold

deionized water.

6. Dry the crystals in a desiccator.
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Hydrolysis of maleic anhydride to maleic acid.

Esterification
Maleic anhydride readily reacts with alcohols to form mono- and di-esters. The reaction is

typically acid-catalyzed.[7]

Experimental Protocol: Esterification of Maleic Anhydride with Ethanol

Materials: Maleic anhydride, absolute ethanol, concentrated sulfuric acid (catalyst).

Procedure:

1. In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, dissolve

9.8 g (0.1 mol) of maleic anhydride in 50 mL of absolute ethanol.
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2. Carefully add 2-3 drops of concentrated sulfuric acid to the solution.

3. Heat the mixture to reflux for 1-2 hours.

4. After reflux, allow the mixture to cool to room temperature.

5. Remove the excess ethanol using a rotary evaporator.

6. The resulting crude ester can be purified by distillation under reduced pressure.
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Two-stage esterification of maleic anhydride.

Diels-Alder Reaction
Maleic anhydride is an excellent dienophile in Diels-Alder reactions, a powerful tool for forming

six-membered rings.[4] A classic example is its reaction with 1,3-butadiene.

Experimental Protocol: Diels-Alder Reaction with 1,3-Butadiene (generated in situ)[8]

Materials: 3-sulfolene (butadiene sulfone), maleic anhydride, diglyme (bis(2-

methoxyethyl)ether).

Procedure:

1. To a 25 mL round-bottomed flask, add 3.6 g of 3-sulfolene and 7 mL of diglyme.

2. Add 3.0 g of maleic anhydride to the mixture.

3. Attach a reflux condenser and gently heat the mixture until gas evolution (SO₂) is

observed.
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4. Continue heating for approximately 5 minutes after gas evolution ceases. The temperature

should be around 140 °C.

5. Cool the flask to room temperature and then add 35 mL of cold water to induce

crystallization of the product, cis-cyclohex-4-ene-1,2-dicarboxylic anhydride.

6. If crystallization does not occur, scratch the inside of the flask with a glass rod.

7. Collect the product by suction filtration and air dry.
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Experimental workflow for the Diels-Alder reaction.

Analytical Characterization
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Several analytical techniques are employed to characterize maleic anhydride and its reaction

products.

Table 3: Analytical Methods for Maleic Anhydride

Technique Purpose Key Observations References

FTIR Spectroscopy
Functional group

identification

Strong C=O stretching

bands for the

anhydride at ~1780

and ~1850 cm⁻¹. C=C

stretching around

1640 cm⁻¹.

[9]

¹H NMR Spectroscopy Structural elucidation

A single peak for the

two equivalent vinylic

protons, typically

around 7.0 ppm in

CDCl₃.

[10]

¹³C NMR

Spectroscopy

Carbon framework

analysis

Signals for the

carbonyl carbons and

the sp² hybridized

carbons of the double

bond.

[11]

Gas Chromatography

(GC)

Purity assessment

and separation of

reaction mixtures

Requires a suitable

solvent like acetone.

Can be used to

quantify impurities.

[12]

Safety and Handling
Maleic anhydride is a corrosive substance that can cause severe skin burns and eye damage.

[9] It is also a respiratory and skin sensitizer.[6]

Personal Protective Equipment (PPE): Always wear appropriate chemical-resistant gloves,

safety goggles, and a lab coat when handling maleic anhydride. Work in a well-ventilated

fume hood.[13]
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Incompatibilities: Avoid contact with strong oxidizing agents, strong bases, alkali metals, and

amines.[14] It reacts exothermically with water.[4]

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials. Keep

containers tightly closed.[14]

Spills: In case of a spill, wear appropriate PPE and contain the spill. Absorb with an inert

material and place in a suitable container for disposal. Avoid generating dust.[13]

This guide provides a foundational understanding of maleic anhydride for researchers. For

more specific applications and advanced protocols, consulting peer-reviewed literature is

recommended. Always refer to the Safety Data Sheet (SDS) for the most current and

comprehensive safety information before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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